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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515

An In-depth Technical Guide on the Physical Properties of Diethylene Glycol Divinyl Ether

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This guide provides a
detailed overview of the core physical characteristics of Diethylene Glycol Divinyl Ether
(DVE), a versatile monomer and chemical intermediate.

Chemical Identity

Diethylene glycol divinyl ether, also known as DVE, is an organic compound recognized for
its utility as a reactive diluent and crosslinking agent, particularly in the formulation of polymers,
coatings, and adhesives.[1][2][3] Its structure features two vinyl ether groups attached to a
diethylene glycol backbone, which imparts high reactivity in polymerization processes.[3]

o |[UPAC Name: 1-ethenoxy-2-(2-ethenoxyethoxy)ethane[4][5]
e CAS Number: 764-99-8[1][4][6]
» Molecular Formula: CsH14O03[1][4][7][8][]

e Molecular Weight: Approximately 158.2 g/mol [6][8][10]

Physical and Chemical Properties
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DVE is typically a colorless to pale yellow liquid with a faint, ether-like odor.[1][3] It is known to

be sensitive to light and should be stored accordingly.[1][4] The key physical properties are

summarized in the table below for easy reference.

Property Value
Appearance Colorless to pale yellow, clear liquid[1][3][8][11]
Odor Faint, characteristic ether-like odor[1][3]
N . 198-199 °C (lit.)[10][12][13]; 195.3 °C at 760
Boiling Point
mmHg[6]

Melting Point -21 °C[4][7][8]; -24 °C[14]

) 0.968 g/mL at 25 °C (lit.)[6][10][12]; 0.97 g/cm3
Density

at 20 °C[15]

Refractive Index

n20/D 1.446 (lit.)[10][12][13][16]

Insoluble in water[1][4][7][13]; Soluble in

Solubility common organic solvents (e.g., ethanol,
acetone)[1]
] 71 °C (closed cup)[12][17]; 82 °C (closed cup)
Flash Point

[6]

Vapor Pressure

0.17 hPa at 20 °C; 1.9 hPa at 50 °C[15]

Viscosity

Dynamic: 1.97 mPa:-s at 20 °C; Kinematic: 2.03
mm?z/s at 20 °C[15]

Autoignition Temperature

190 °C / 374 °F[14]

Experimental Protocols for Property Determination

While specific experimental reports for diethylene glycol divinyl ether are not detailed in the

provided search results, the physical properties listed are determined by well-established

standard laboratory methods.

» Boiling Point: Typically determined by distillation at atmospheric pressure (e.g., ASTM

D1078) or under vacuum for substances with high boiling points. The temperature at which
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the liquid's vapor pressure equals the surrounding atmospheric pressure is recorded.

e Melting Point: Measured using a melting point apparatus, where a small sample is heated
slowly. The temperature range from the first appearance of liquid to complete liquefaction is
recorded. Differential Scanning Calorimetry (DSC) can also be used for a more precise
determination.

¢ Density: Commonly measured using a pycnometer, hydrometer, or an oscillating U-tube
density meter. The mass of a known volume of the substance is determined at a specific
temperature.

» Refractive Index: Determined using a refractometer (e.g., an Abbé refractometer). This value
measures how much the path of light is bent, or refracted, when entering the substance and
is dependent on temperature and the wavelength of light used.

e Flash Point: The closed-cup method (e.g., Pensky-Martens or Tag Closed Cup testers) is
standard. The liquid is heated in a closed container, and an ignition source is periodically
introduced to the vapor space. The lowest temperature at which the vapors ignite is the flash
point.[6][12]

« Viscosity: Kinematic viscosity can be measured using a capillary viscometer, while rotational
viscometers are used to determine dynamic viscosity by measuring the torque required to
rotate a spindle in the fluid.

e Solubility: Determined by adding a measured amount of the solute to a known volume of a
solvent at a specific temperature until no more solute dissolves, thus reaching saturation.

Application in Polymerization

A primary application of diethylene glycol divinyl ether is as a reactive diluent and cross-
linking agent in UV-curable formulations.[2][3] Its two vinyl groups allow it to undergo rapid
polymerization when exposed to UV radiation in the presence of a photoinitiator, forming a
durable, cross-linked polymer network.[2][3] This process is fundamental in the production of
coatings, inks, and adhesives.[2]
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Caption: UV Curing Process with Diethylene Glycol Divinyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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